Cas no 2005757-26-4 (3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one)

• Product Name: 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one
• CAS No: 2005757-26-4
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5999445
• PubChem ID: 165852489
• Update Time: 2025-10-29

3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one
• 3-[(3-amino-4-methyl-1H-pyrazol-1-yl)methyl]-1-methylpyrrolidin-2-one
• EN300-1111762
• 2005757-26-4

• Inchi： 1S/C10H16N4O/c1-7-5-14(12-9(7)11)6-8-3-4-13(2)10(8)15/h5,8H,3-4,6H2,1-2H3,(H2,11,12)
• InChI Key： HRHRIFDXHJQRHC-UHFFFAOYSA-N
• SMILES： O=C1C(CN2C=C(C)C(N)=N2)CCN1C

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.2Ų

Additional information on 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one

Introduction to 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one (CAS No. 2005757-26-4) and Its Emerging Applications in Chemical Biology

3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one (CAS No. 2005757-26-4) is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic derivatives characterized by a fused pyrazole and pyrrolidinone scaffold, which has been extensively explored for its potential biological activities. The presence of both amino and methyl substituents on the pyrazole ring, coupled with the methylpyrrolidinone moiety, contributes to its multifaceted interactions with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The chemical structure of 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one (CAS No. 2005757-26-4) exhibits a high degree of functional diversity, which is critical for modulating biological pathways. The amino group at the 3-position of the pyrazole ring serves as a potential hydrogen bond acceptor or donor, facilitating interactions with various biomolecules. Additionally, the methyl substituent at the 4-position enhances the lipophilicity of the molecule, improving its membrane permeability and thus its bioavailability. The methylpyrrolidinone core provides a rigid framework that can be fine-tuned to optimize binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities and structural versatility. The scaffold of 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one (CAS No. 2005757-26-4) aligns well with this trend, as it combines elements known to exhibit pharmacological effects. For instance, pyrazole derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The addition of a methylpyrrolidinone group further expands the potential applications of this compound by introducing additional binding pockets that can interact with biological targets.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are key players in numerous cellular processes, and their dysfunction is often associated with various diseases. By designing molecules that can selectively interact with specific enzymes, researchers can develop drugs that target these pathological processes effectively. The structural features of 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one (CAS No. 2005757-26-4) make it an attractive candidate for such applications. The combination of the amino group, the methyl substituent, and the methylpyrrolidinone core provides multiple interaction points with enzymes, allowing for precise modulation of their activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one (CAS No. 2005757-26-4) with high accuracy. These computational tools have been instrumental in identifying lead compounds for drug development by simulating their interactions with biological targets. The ability to model these interactions computationally has significantly accelerated the drug discovery process, allowing researchers to focus on the most promising candidates for further experimental validation.

The synthesis of complex organic molecules like 3-(3-amino--4-methyl--1H-pyrazol--1--yl)methyl--1--methylpyrrolidin--2-one (CAS No. 2005757–26–4) presents both challenges and opportunities for synthetic chemists. The need for high-yielding and scalable synthetic routes is crucial for translating laboratory discoveries into viable therapeutic agents. Modern synthetic methodologies have made significant strides in addressing these challenges by employing innovative techniques such as transition metal-catalyzed reactions and flow chemistry. These advancements have not only improved the efficiency of synthesis but also enhanced the purity and yield of target compounds.

The pharmacokinetic properties of a drug are critical determinants of its clinical efficacy and safety profile. The structural features of 3-(3-amino--4-methyl--1H-pyrazol--1--yl)methyl--1--methylpyrrolidin--2-one (CAS No. 2005757–26–4), including its lipophilicity and solubility, play a significant role in determining how it is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is essential for optimizing drug formulations and dosing regimens to maximize therapeutic benefit while minimizing adverse effects.

In conclusion,3-(3-amino--4-methyl--1H-pyrazol--1--yl)methyl--1--methylpyrrolidin--2-one (CAS No. 2005757–26–4) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery applications Its unique pharmacophoric features make it an attractive candidate for further exploration as a lead molecule or as an intermediate in the synthesis of more complex therapeutic agents Future research should focus on elucidating its biological activities through both computational modeling and experimental validation This will pave the way for new insights into its therapeutic potential